(5S)-5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulene-5-carboxylic acid

• IUPAC Name: (5S)-5-amino-6,7,8,9-tetrahydrobenzo[7]annulene-5-carboxylic acid
• InChI: InChI=1S/C12H15NO2/c13-12(11(14)15)8-4-3-6-9-5-1-2-7-10(9)12/h1-2,5,7H,3-4,6,8,13H2,(H,14,15)/t12-/m0/s1
• InChI Key: OHTWNHRAUQJEQT-LBPRGKRZSA-N
• Canonical SMILES: C1CCC(C2=CC=CC=C2C1)(C(=O)O)N
• Isomeric SMILES: C1CC[C@](C2=CC=CC=C2C1)(C(=O)O)N
• Molecular Formula: C12H15NO2
• DSSTOX Substance ID: DTXSID70649723
• Molecular Weight: 205.25 g/mol
• CAS RN: 365526-91-6

Description

“(5S)-5-Amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylic acid” is a type of annulene. Annulenes are large cyclic molecules with fully conjugated double bonds. This compound is a carboxylic acid derivative, which means it contains a carboxyl functional group, CO2H.

Synthesis Analysis

The synthesis of carboxylic acids often involves the oxidation of carbon acid compounds with aldehydes to afford α,β-unsaturated compounds. Other useful procedures for preparing carboxylic acids involve hydrolysis of nitriles and carboxylation of organometallic intermediates.

Molecular Structure Analysis

The molecule must be cyclic and every atom in the ring must be conjugated. The molecule must have [4n+2] pi electrons. The molecule must be flat, usually true if conditions 1-3 are met, but there are rare exceptions.

Chemical Reactions Analysis

Annulenes, including “(5S)-5-Amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylic acid”, can undergo various chemical reactions. For example, they can participate in Knoevenagel condensation, a reaction between aldehydes or ketones with active methylene compounds.

Physical And Chemical Properties Analysis

Carboxylic acids have high boiling points compared to other substances of comparable molar mass. Boiling points increase with molar mass. Carboxylic acids having one to four carbon atoms are completely miscible with water. Solubility decreases with molar mass.

Mechanism of Action

The mechanism of action of carboxylic acids involves reactions at the carbonyl bond, most of which involve attack by a nucleophile on the carbonyl carbon with subsequent cleavage of a C−O bond. Decarboxylation is another common reaction, in which the R−C bond is broken in such a way that CO2 is lost and R−H is formed.